Agar Agar Agar agar is a tan powder. (NTP, 1992)
Agar is a natural product found in Gracilaria gracilis, Pterocladiella capillacea, and Gracilariopsis longissima with data available.
A complex sulfated polymer of galactose units, extracted from Gelidium cartilagineum, Gracilaria confervoides, and related red algae. It is used as a gel in the preparation of solid culture media for microorganisms, as a bulk laxative, in making emulsions, and as a supporting medium for immunodiffusion and immunoelectrophoresis.
Brand Name: Vulcanchem
CAS No.: 9002-18-0
VCID: VC0044536
InChI: InChI=1S/C14H24O9/c1-5-8(16)13-11(7(21-5)4-20-13)23-14-10(18)12(19-2)9(17)6(3-15)22-14/h5-18H,3-4H2,1-2H3/t5?,6-,7?,8-,9+,10-,11?,12+,13+,14?/m1/s1
SMILES: CC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)O)OC)O)O
Molecular Formula: N/A
Molecular Weight: 336.337

Agar

CAS No.: 9002-18-0

Cat. No.: VC0044536

Molecular Formula: N/A

Molecular Weight: 336.337

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Agar - 9002-18-0

Specification

Description Agar agar is a tan powder. (NTP, 1992)
Agar is a natural product found in Gracilaria gracilis, Pterocladiella capillacea, and Gracilariopsis longissima with data available.
A complex sulfated polymer of galactose units, extracted from Gelidium cartilagineum, Gracilaria confervoides, and related red algae. It is used as a gel in the preparation of solid culture media for microorganisms, as a bulk laxative, in making emulsions, and as a supporting medium for immunodiffusion and immunoelectrophoresis.
CAS No. 9002-18-0
Molecular Formula N/A
Molecular Weight 336.337
IUPAC Name (2R,3S,4S,5R)-2-(hydroxymethyl)-6-[[(4R,5S)-4-hydroxy-3-methyl-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-4-methoxyoxane-3,5-diol
Standard InChI InChI=1S/C14H24O9/c1-5-8(16)13-11(7(21-5)4-20-13)23-14-10(18)12(19-2)9(17)6(3-15)22-14/h5-18H,3-4H2,1-2H3/t5?,6-,7?,8-,9+,10-,11?,12+,13+,14?/m1/s1
Standard InChI Key GYYDPBCUIJTIBM-DYOGSRDZSA-N
SMILES CC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)O)OC)O)O

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